N-allyl-2-(1,3-benzodioxol-5-ylcarbonyl)-1-hydrazinecarbothioamide

• IUPAC Name: 1-(1,3-benzodioxole-5-carbonylamino)-3-prop-2-enylthiourea
• InChI: InChI=1S/C12H13N3O3S/c1-2-5-13-12(19)15-14-11(16)8-3-4-9-10(6-8)18-7-17-9/h2-4,6H,1,5,7H2,(H,14,16)(H2,13,15,19)
• InChI Key: SXBAYIGUEDERDU-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=S)NNC(=O)C1=CC2=C(C=C1)OCO2
• Molecular Formula: C12H13N3O3S
• Molecular Weight: 279.32 g/mol

Description

N-allyl-2-(1,3-benzodioxol-5-ylcarbonyl)-1-hydrazinecarbothioamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is commonly referred to as ABT-202 and belongs to the class of thiosemicarbazones. ABT-202 has been shown to exhibit potent antitumor activity in various preclinical models, making it a promising candidate for cancer treatment.

Scientific Research Applications

Synthesis and Biological Activities

• Novel thiosemicarbazone derivatives, including compounds related to the query structure, have been synthesized and evaluated for their antimalarial properties. Some of these compounds exhibited good antimalarial activity in vitro, highlighting the potential of similar compounds in the development of new antimalarial agents (Divatia et al., 2014).

• Research on hydrazinecarbothioamide derivatives has shown that they can act as inhibitors for carbonic anhydrase isozymes, which are important in pH regulation. These compounds displayed nanomolar or low micromolar inhibition constants, suggesting potential applications in designing novel inhibitors for therapeutic uses (Işık et al., 2015).

Antioxidant Properties

• The antioxidant activity of new compounds synthesized from hydrazinecarbothioamide and 1,2,4-triazole classes containing diarylsulfone and 2,4-difluorophenyl moieties was evaluated. Some of these compounds showed excellent antioxidant activity, indicating their potential use in combating oxidative stress-related diseases (Bărbuceanu et al., 2014).

Anticancer Activity

• A study on N-allyl-2-(2,4-dinitrophenyl)hydrazine-1-carbothioamide and its bivalent metal complexes found that the ligand and its Cd(II) complex exhibited strong anticancer activities. This suggests the potential of similar compounds in the development of new anticancer drugs (Abou‐Melha, 2021).

Material Science Applications

• The synthesis and characterization of novel benzoxazine monomers containing allyl groups have been reported. These monomers undergo thermal cure to form thermosets with excellent thermomechanical properties, indicating their potential applications in high-performance materials (Agag & Takeichi, 2003).